Cas no 660431-18-5 (2-methyl-3-(2,4,6-trimethylphenyl)propanoic acid)

2-Methyl-3-(2,4,6-trimethylphenyl)propanoic acid is a substituted phenylpropanoic acid derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a branched alkyl chain and a sterically hindered aromatic ring, which may influence reactivity and selectivity in chemical transformations. The compound’s trimethylphenyl group enhances lipophilicity, making it useful for studies involving hydrophobic interactions or as a building block for more complex molecules. Its carboxylic acid functionality allows for further derivatization, such as esterification or amidation. This compound is of interest in medicinal chemistry for probing structure-activity relationships due to its unique steric and electronic properties.
2-methyl-3-(2,4,6-trimethylphenyl)propanoic acid structure
660431-18-5 structure
Product Name:2-methyl-3-(2,4,6-trimethylphenyl)propanoic acid
CAS No:660431-18-5
MF:C13H18O2
MW:206.280824184418
CID:6430311
PubChem ID:62548282
Update Time:2025-05-21

2-methyl-3-(2,4,6-trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-(2,4,6-trimethylphenyl)propanoic acid
    • EN300-1857343
    • 660431-18-5
    • AKOS011839197
    • Inchi: 1S/C13H18O2/c1-8-5-9(2)12(10(3)6-8)7-11(4)13(14)15/h5-6,11H,7H2,1-4H3,(H,14,15)
    • InChI Key: XWVNBASOJRLLSZ-UHFFFAOYSA-N
    • SMILES: OC(C(C)CC1C(C)=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 206.130679813g/mol
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

2-methyl-3-(2,4,6-trimethylphenyl)propanoic acid Pricemore >>

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Additional information on 2-methyl-3-(2,4,6-trimethylphenyl)propanoic acid

2-Methyl-3-(2,4,6-Trimethylphenyl)Propanoic Acid: A Comprehensive Overview

2-Methyl-3-(2,4,6-trimethylphenyl)propanoic acid, also known by its CAS number 660431-18-5, is a compound of significant interest in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a propanoic acid group with a substituted phenyl ring. The presence of multiple methyl groups on the phenyl ring adds to its chemical complexity and functional versatility.

The molecular structure of 2-methyl-3-(2,4,6-trimethylphenyl)propanoic acid is notable for its symmetry and stability. The propanoic acid moiety provides a carboxylic acid group, which can participate in various chemical reactions, including esterification and amidation. The substituted phenyl ring, on the other hand, contributes to the compound's aromaticity and electronic properties. Recent studies have highlighted the potential of this compound in drug design due to its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions.

From a synthetic perspective, the preparation of CAS No 660431-18-5 involves a multi-step process that typically begins with the synthesis of the substituted phenyl ring. This is followed by the introduction of the propanoic acid group through methods such as Friedel-Crafts acylation or through coupling reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

The application of 2-methyl-3-(2,4,6-trimethylphenyl)propanoic acid extends beyond traditional chemical synthesis. Recent findings suggest that this compound may play a role in the development of advanced materials, such as high-performance polymers and liquid crystals. Its ability to form stable aggregates under certain conditions makes it a promising candidate for use in nanotechnology applications.

In terms of biological activity, studies have shown that CAS No 660431-18-5 exhibits moderate anti-inflammatory properties. This is attributed to its ability to inhibit certain enzymes involved in inflammatory pathways. While further research is needed to fully understand its pharmacological profile, these initial findings open up possibilities for its use in therapeutic applications.

The environmental impact of 2-methyl-3-(2,4,6-trimethylphenyl)propanoic acid has also been a topic of recent investigation. Research indicates that the compound has low toxicity towards aquatic organisms under standard test conditions. However, its persistence in the environment and potential bioaccumulation remain areas requiring further study to ensure safe handling and disposal practices.

In conclusion, CAS No 660431-18-5, or 2-methyl-3-(2,4,6-trimethylphenyl)propanoic acid, is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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